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Compound of Interest

Compound Name: 4-prop-1-ynylpyridine
CAS No.: 89942-42-7
Cat. No.: B1603735

Get Quote

Chemical Identity & Informatics

This section establishes the definitive chemical identifiers for the compound. Unlike its more

common ethyl or propyl analogs, the propynyl derivative features an internal alkyne, imparting
specific electronic and steric rigidity.
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Identifier Value Notes

Common Name 4-(Prop-1-ynyl)pyridine Also: 4-(1-propynyl)pyridine
CAS Registry Number 89942-42-7 Verified Registry

Canonical SMILES CC#Cclccencecl Encodes methyl-alkyne-

pyridine connectivity

Isomeric SMILES C(#CC)clcencecl Alternative notation

Molecular Formula

Molecular Weight 117.15 g/mol

_ InChl=1S/C8H7N/c1-2-3-8-4-
InChl String Standard InChl
6-9-7-5-8/h4-7H,1H3

Structural Analysis

The molecule consists of a pyridine ring substituted at the para (4-) position with a prop-1-ynyl
group.[1]

o Electronic Effect: The sp-hybridized alkyne carbon attached to the pyridine ring acts as a
weak electron-withdrawing group (inductive effect), slightly reducing the basicity of the
pyridine nitrogen compared to 4-propylpyridine (

~6.0 vs. ~5.2 for the alkyne).

o Geometry: The alkyne spacer provides a linear, rigid geometry (bond angle ~180°), making it
an ideal "rod" linker in crystal engineering and MOF construction.

Synthesis Strategy: Sonogashira Coupling

The most robust route to 4-(prop-1-ynyl)pyridine is the Sonogashira cross-coupling reaction.
This method couples a 4-halopyridine with propyne.[1]

Retrosynthetic Logic

o Electrophile: 4-Bromopyridine hydrochloride (more stable than the free base) or 4-
lodopyridine.
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» Nucleophile: Propyne gas (or propyne solution in THF).

o Catalytic System: Pd(0)/Cu(l) cycle.

Experimental Protocol (Self-Validating System)

Safety Warning:Propyne is a flammable gas. Reactions should be performed in a pressure tube
or using a pre-saturated solution in a fume hood.

Reagents:

e 4-Bromopyridine HCI (1.0 equiv)

Propyne (excess, ~3-4 equiv dissolved in THF or bubbled)

(0.02 equiv)

Cul (0.01 equiv)

Triethylamine (

) (3.0 equiv - acts as base and solvent component)

Solvent: THF/Et3N (1:1 mixture)
Step-by-Step Methodology:
e Degassing (Critical): In a dry pressure tube, combine 4-bromopyridine HCI,

, and Cul. Seal and purge with Argon for 15 minutes. Why: Oxygen promotes homocoupling
of the alkyne (Glaser coupling), reducing yield.

e Solvent Addition: Add degassed THF and Triethylamine via syringe. The solution should turn
yellow/brown.

e Propyne Introduction:
o Method A (Gas): Bubble propyne gas slowly into the mixture at

for 15-20 minutes, then seal the tube.
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o Method B (Solution): Add a commercially available solution of propyne in THF.

o Reaction: Heat the sealed vessel to 60°C for 12—-18 hours. The formation of a precipitate (

) indicates reaction progress.

o Workup:
o Cool to room temperature.
o Filter off the ammonium salt precipitate.
o Concentrate the filtrate under reduced pressure.

o Purification: Flash column chromatography (SiO2) using Hexanes:EtOAc (gradient 80:20
to 50:50). The pyridine nitrogen makes the compound streak on silica; adding 1%

to the eluent sharpens the peak.

Reaction Workflow Diagram
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Caption: Figure 1.[2][3] Optimized Sonogashira coupling workflow for the synthesis of 4-(prop-
1-ynyl)pyridine.

Applications in Drug Discovery & Materials[5]
Medicinal Chemistry: The "Rigid Linker"

In drug design, 4-(prop-1-ynyl)pyridine is often used to probe the steric depth of binding
pockets without introducing rotatable bonds.
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 mGIuR5 Antagonists: Used as a spacer to position the pyridine nitrogen (hydrogen bond

acceptor) at a precise distance from an aromatic core, mimicking the geometry of biaryl

systems but with a narrower profile.

o Metabolic Stability: The internal alkyne is generally more metabolically stable than the

corresponding alkene, though it can be susceptible to CYP450 oxidation.

Pharmacophore Logic Diagram
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Caption: Figure 2. Pharmacophore mapping showing the role of the alkyne spacer in receptor

binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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